Cas no 1346707-92-3 (2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1346707-92-3
• MF: C₁₆H₂₆BNO₃
• MW: 291.193544864655
• CID: 1033935
• PubChem ID: 71303091
• Update Time: 2025-05-21

2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-pentan-2-yloxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 1346707-92-3
• DTXSID10744822
• DB-239170
• 2-[(Pentan-2-yl)oxy]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-(pentan-2-yloxy)pyridine

• Inchi： 1S/C16H26BNO3/c1-7-8-12(2)19-14-11-13(9-10-18-14)17-20-15(3,4)16(5,6)21-17/h9-12H,7-8H2,1-6H3
• InChI Key： AVCKVBPSXDTFDK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OC(C)CCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 291.2005739g/mol
• Monoisotopic Mass: 291.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Professional Introduction to 2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1346707-92-3)

2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1346707-92-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both an epoxy group and a borylated moiety makes it particularly valuable for applications in cross-coupling reactions, which are fundamental to modern drug discovery and development.

The molecular structure of 2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine incorporates a pentyl ether side chain and a pinacol boronate ester. This combination imparts unique reactivity and stability properties that are highly advantageous in synthetic chemistry. The borylated pyridine ring can undergo palladium-catalyzed cross-coupling reactions with a wide range of electrophiles, including aryl halides and heteroaryl halides. These reactions are pivotal in constructing complex molecular architectures essential for pharmaceutical applications.

In recent years, the demand for efficient and scalable synthetic methodologies has driven considerable interest in boronic acid derivatives. The pinacol boronate ester form of this compound is particularly favored due to its high stability under ambient conditions and its compatibility with various catalytic systems. This stability is crucial for industrial applications where long reaction times and harsh conditions are often unavoidable.

The utility of 2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been demonstrated in several cutting-edge research studies. For instance, researchers have leveraged this compound to develop novel heterocyclic frameworks with potential therapeutic properties. By employing palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, scientists have successfully incorporated aryl or heteroaryl groups into the pyridine core. These modifications have led to the discovery of new compounds with enhanced biological activities.

A notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in drug development due to their involvement in various diseases. The ability to introduce diverse aryl groups into the pyridine scaffold using 2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has enabled the creation of potent kinase inhibitors with improved selectivity and efficacy.

The structural features of this compound also make it an excellent candidate for library synthesis efforts aimed at identifying new drug candidates. High-throughput screening methods can be employed to rapidly generate libraries of derivatives by varying the substituents on the pyridine ring or the pentyl ether side chain. This approach has been instrumental in accelerating the discovery process for novel therapeutics.

In addition to its role as a synthetic intermediate, 2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has shown promise in materials science applications. Its ability to undergo controlled polymerization reactions has been explored for the development of advanced materials with tailored properties. These materials could find applications in electronics、optoelectronics、and other high-tech industries.

The growing interest in green chemistry principles has also influenced the use of this compound. Researchers are increasingly seeking synthetic routes that minimize waste and reduce environmental impact. The high functional group tolerance and compatibility with catalytic systems make 2-(Pentan-2-yloxy)-4-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan - 2 - yl) < strong > pyridine strong > an attractive choice for such endeavors.

In conclusion，the multifaceted utility of 2-(Pentan - 2 - yloxy ) - 4 - ( 4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl ) < em > pyridine ( CAS No . 1346707 - 92 - 3 ) underscores its importance as a building block in modern chemical synthesis。 Its unique structural features enable diverse applications，from pharmaceutical development to advanced materials science。 As research continues to evolve，this compound is likely to remain a cornerstone of innovation in synthetic chemistry。